1-Chloro-2-dodecyloxyethane

• CAS No.: 29677-36-9
• Molecular Formula: C14H29ClO
• Molecular Weight: 248.83 g/mol
• IUPAC Name: 1-(2-chloroethoxy)dodecane
• InChI: InChI=1S/C14H29ClO/c1-2-3-4-5-6-7-8-9-10-11-13-16-14-12-15/h2-14H2,1H3
• InChI Key: YDOHNPVDVXAVOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOCCCl

Description

1-Chloro-2-dodecyloxyethane is a chlorinated ethane derivative featuring a dodecyloxy (C₁₂H₂₅O–) group and a chlorine atom attached to adjacent carbon atoms. Its structure combines a long aliphatic chain with polar ether and chloro substituents, imparting unique physicochemical properties. Unlike aromatic chlorinated compounds (e.g., phenanthridine or acridine), which are noted for carcinogenicity, this compound’s aliphatic nature may reduce direct toxicity but prolong environmental residence due to slower degradation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Chlorinated ethane derivatives vary significantly based on substituent type, position, and chain length. Key analogs include:

• 2-Chloro-1,1-diethoxyethane (C₆H₁₃ClO₂) : Features two ethoxy groups (C₂H₅O–) and a chlorine atom. Shorter chains enhance water solubility compared to 1-Chloro-2-dodecyloxyethane .
• 1,1-Dichloroethane (C₂H₄Cl₂) : A simpler analog with two chlorine atoms on one carbon. Higher volatility (boiling point: 78°C) and water solubility than dodecyloxy-substituted derivatives .
• 1,1-Bis(4-chlorophenyl)-2,2-dichloroethane (C₁₄H₁₀Cl₄) : Aromatic substituents confer rigidity and stability, contrasting with the aliphatic dodecyloxy chain in this compound .

Physicochemical Properties

Property	This compound*	2-Chloro-1,1-diethoxyethane	1,1-Dichloroethane
Molecular Weight (g/mol)	~278.9 (estimated)	152.6	98.96
Water Solubility	Low (hydrophobic)	Moderate	High (0.89 g/cm³)
Boiling Point (°C)	High (estimated >250°C)	Not reported	78
Environmental Persistence	High (long-chain degradation)	Moderate	Low (volatile)

*Estimated based on structural analogs.

Toxicity and Environmental Impact

• This compound: Limited toxicity data exist, but its environmental persistence raises concerns about bioaccumulation in aquatic organisms. Unlike aromatic compounds (e.g., acridine), it lacks confirmed carcinogenicity but may act as a secondary pollutant through long-term exposure .
• 1,1-Dichloroethane : Well-documented toxicity, including central nervous system depression and hepatotoxicity at high exposures .
• Aromatic Chlorinated Ethanes (e.g., Mitotane): Exhibit higher toxicity profiles, including endocrine disruption and carcinogenicity, due to aromatic ring interactions with biological systems .

Industrial and Research Relevance

• This compound: Rarely mentioned in commercial supplier databases (cf. Research focus remains on environmental monitoring .
• 2-Chloro-1,1-diethoxyethane : Available from multiple suppliers, indicating applications in organic synthesis or specialty chemicals .
• 1,2-Dichloroethane : Extensively studied, with 687 records screened for toxicological profiles, underscoring its regulatory and health significance .